Cas no 1033997-01-1 (Methyl 4-cyano-3-nitrobenzoate)

• Product Name: Methyl 4-cyano-3-nitrobenzoate
• CAS No: 1033997-01-1
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 2101499
• PubChem ID: 53419688
• Update Time: 2025-06-09

Methyl 4-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyano-3-nitrobenzoate
• PSZYWMHNXWCCLS-UHFFFAOYSA-N
• 4-cyano-3-nitro-benzoic acid methyl ester
• 1033997-01-1
• E81659
• SCHEMBL3218371
• CS-0134615
• A1-03279
• BS-46489
• MFCD16036869
• Methyl 4-cyano-3-nitrobenzoate

• MDL： MFCD16036869
• Inchi： 1S/C9H6N2O4/c1-15-9(12)6-2-3-7(5-10)8(4-6)11(13)14/h2-4H,1H3
• InChI Key： PSZYWMHNXWCCLS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#N)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03275668g/mol
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-cyano-3-nitrobenzoate

Methyl 4-cyano-3-nitrobenzoate (CAS No. 1033997-01-1): A Comprehensive Overview

Methyl 4-cyano-3-nitrobenzoate (CAS No. 1033997-01-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive 4-cyano and 3-nitro functional groups, which confer it with a range of interesting reactivity profiles and biological activities.

The molecular structure of Methyl 4-cyano-3-nitrobenzoate consists of a benzene ring substituted with a cyano group at the para position and a nitro group at the meta position, with a methyl ester group attached to the carboxylic acid moiety. This combination of functional groups makes it an attractive candidate for various chemical transformations and synthetic routes. The cyano group, in particular, is known for its ability to participate in nucleophilic addition reactions and can be readily converted into other functional groups such as amides, carboxylic acids, and amines.

In the context of pharmaceutical research, Methyl 4-cyano-3-nitrobenzoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential therapeutic applications.

The nitro group in Methyl 4-cyano-3-nitrobenzoate also plays a crucial role in its biological activity. Nitroaromatic compounds are known for their ability to undergo reduction reactions under physiological conditions, generating reactive intermediates that can interact with biological targets. This property has been exploited in the design of prodrugs that are activated by enzymatic reduction within target tissues, enhancing their therapeutic efficacy while minimizing systemic side effects.

In addition to its pharmaceutical applications, Methyl 4-cyano-3-nitrobenzoate has found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance. A study published in Advanced Materials highlighted the use of this compound as a building block for constructing high-performance organic solar cells.

The synthetic accessibility of Methyl 4-cyano-3-nitrobenzoate is another factor contributing to its widespread use. It can be prepared through various well-established synthetic routes, such as the nitration of methyl 4-cyanobenzoate or the cyanation of methyl 3-nitrobenzoate. These methods offer good yields and can be scaled up for industrial production, making it a cost-effective starting material for further chemical transformations.

In conclusion, Methyl 4-cyano-3-nitrobenzoate (CAS No. 1033997-01-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of functional groups provides a platform for developing novel pharmaceuticals, advanced materials, and other high-value chemicals. Ongoing research continues to uncover new possibilities for this versatile compound, underscoring its importance in modern chemistry and related fields.